Cas no 889944-57-4 (6-Oxospiro[3.3]heptane-2-carboxylic acid)

6-Oxospiro[3.3]heptane-2-carboxylic acid structure

889944-57-4 structure

Product Name:6-Oxospiro[3.3]heptane-2-carboxylic acid

CAS No:889944-57-4

MF:C₈H₁₀O₃

MW:154.163202762604

MDL:MFCD08436470

CID:1006256

Update Time:2024-10-26

6-Oxospiro[3.3]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Oxospiro[3.3]heptane-2-carboxylic acid
- 6-Oxospiro(3,3,)heptanes-2-carboxylic acid
- 6-oxo-Spiro[3.3]heptane-2-carboxylic acid
- 6-oxospiro[3.3]heptane-2-...
- FGDRQRQOJRZARK-UHFFFAOYSA-N
- PB27918
- AK130145
- AB0082728
- ST1070426
- AM20070627
- Z414834508
- 6-Oxospiro[3.3]heptane-2-carboxylic acid (ACI)
- 2-Oxospiro[3.3]heptane-6-carboxylic acid
- 6-Oxospiro[3.3]heptan-2-ylcarboxylic acid
- MDL： MFCD08436470
- Inchi： 1S/C8H10O3/c9-6-3-8(4-6)1-5(2-8)7(10)11/h5H,1-4H2,(H,10,11)
- InChI Key： FGDRQRQOJRZARK-UHFFFAOYSA-N
- SMILES： O=C(C1CC2(CC(=O)C2)C1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 216
Topological Polar Surface Area: 54.4

Experimental Properties

Boiling Point: 345.6±42.0°C at 760 mmHg

6-Oxospiro[3.3]heptane-2-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature(BD225448)

6-Oxospiro[3.3]heptane-2-carboxylic acid Pricemore >>

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6-Oxospiro[3.3]heptane-2-carboxylic acid Production Method

Production Method 1

1118786-87-0

889944-57-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide
1.2 Reagents: Pyridine ; heated

Reference

Cyclobutane-Derived Diamines: Synthesis and Molecular Structure

Radchenko, Dmytro S.; Pavlenko, Sergiy O.; Grygorenko, Oleksandr O.; Volochnyuk, Dmitriy M.; Shishkina, Svitlana V.; et al, Journal of Organic Chemistry, 2010, 75(17), 5941-5952